1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol

• Molecular Formula: C59H94O6
• Molecular Weight: 899.4 g/mol
• InChI: InChI=1S/C59H94O6/c1-4-7-10-13-16-19-22-25-27-29-31-34-37-40-43-46-49-52-58(61)64-55-56(54-63-57(60)51-48-45-42-39-36-33-24-21-18-15-12-9-6-3)65-59(62)53-50-47-44-41-38-35-32-30-28-26-23-20-17-14-11-8-5-2/h27-32,34-35,37-38,40-41,43-44,46-47,49-50,52-53,56H,4-26,33,36,39,42,45,48,51,54-55H2,1-3H3
• InChIKey: OIHFQTRSWIDDHT-UHFFFAOYSA-N

1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol: TAG Standard for Lipidomics and Omega-3 Research

1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol (CAS 115433-29-9), also designated TG(20:5/20:5/16:0) or EEP, is a synthetic, structurally defined triacylglycerol (TAG) comprising eicosapentaenoic acid (EPA, 20:5 n-3) esterified at the sn-1 and sn-2 positions and palmitic acid (16:0) at the sn-3 position [1]. It exists as a racemic mixture and serves as a reference standard in lipidomics for the accurate identification and quantification of marine-derived EPA-containing TAGs [2]. The compound has been detected in natural sources including sardines and skipjack tuna, confirming its biological relevance [1]. Its precise positional definition distinguishes it from naturally occurring TAG mixtures, which typically contain a heterogeneous distribution of fatty acyl regioisomers [3]. As a high-purity, analytically characterized molecule (C59H94O6, MW 899.37), it is specifically procured for use as a quantitative calibrant in mass spectrometry-based lipid analysis and as a defined substrate in studies of TAG structure-function relationships .

Type Structurally defined, racemic TAG reference standard

Configuration sn-1,2-dieicosapentaenoyl (EPA) / sn-3-palmitoyl

Workflow Quantitative lipidomics calibrant and TAG structure-function probe

• [1] Bertin Bioreagent. 1,2-Dieicosapentaenoyl-3-Palmitoyl-rac-glycerol - Product Overview. CAT N°: 26822. View Source
• [2] Řezanka T, Lukavský J, Nedbalová L, Kolouchová I, Sigler K. Effect of starvation on the distribution of positional isomers and enantiomers of triacylglycerol in the diatom Phaeodactylum tricornutum. Phytochemistry. 2012;80:17-27. View Source
• [3] Gotoh N, Matsumoto Y, Nagai T, Mizobe H, Yoshinaga K, Kojima M, Kuroda I, Kitano Y, Wada S. Actual ratios of triacylglycerol positional isomers consisting of saturated and highly unsaturated fatty acids in fishes and marine mammals. J Oleo Sci. 2013;62(2):81-88. View Source

1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol: Positional Purity and Experimental Reproducibility

In studies of triacylglycerol metabolism, oxidation, and biological activity, the substitution of 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol with other EPA-containing TAGs or undefined TAG mixtures introduces uncontrolled variables that can confound data interpretation. Positional isomerism in TAGs—specifically the location of EPA at the sn-1/sn-2 (α) versus sn-2 (β) positions—produces distinct physicochemical and biological properties [1]. For instance, EPA bound to the α-position of TAG significantly decreases hepatic cholesterol in murine models, whereas EPA at the β-position does not exhibit this effect [1]. Similarly, the oxidative rate of 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol (EEP) is measurably higher than that of its positional isomer 1,3-dieicosapentaenoyl-2-palmitoyl-glycerol (EPE) under identical radical-initiated conditions [2]. Furthermore, the natural abundance ratio of EEP to EPE in biological systems is approximately 9:1, underscoring that the sn-1,2-dieicosapentaenoyl configuration is the predominant biologically relevant form [3]. Using undefined TAG mixtures or the incorrect positional isomer compromises assay sensitivity, alters oxidation kinetics, and leads to irreproducible biological outcomes. Therefore, procurement of the analytically confirmed, positionally defined 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol is essential for ensuring experimental consistency and data validity across lipid biochemistry, nutritional studies, and oxidative stability assessments.

Target Possible Substitute Risk Context

1,2-EEP 1,3-EPE (positional isomer) Oxidation kinetics may shift; hepatic cholesterol endpoint response differs by EPA position

1,2-EEP Undefined marine TAG mixtures Uncontrolled regioisomer distribution can confound lipidomics quantification and biological interpretation

1,2-EEP Mixed EPA/Palmitic TAGs (non-positionally defined) α-positional EPA bioactivity may not replicate; endpoint reproducibility may require positional definition

• [1] Yoshinaga K, Sasaki K, Shigematsu T, Nagao K, Inoue N, Shirouchi B, Yanagita T, Nagai T, Mizobe H, Kojima M, Beppu F, Gotoh N. Differential effects of triacylglycerol positional isomers containing n-3 series highly unsaturated fatty acids on lipid metabolism in C57BL/6J mice. J Nutr Biochem. 2015;26(1):57-63. View Source
• [2] Endo Y, Hoshizaki S, Fujimoto K. Oxidation of synthetic triacylglycerols containing eicosapentaenoic and docosahexaenoic acids: Effect of oxidation system and triacylglycerol structure. J Am Oil Chem Soc. 1997;74(9):1041-1045. View Source
• [3] Řezanka T, Lukavský J, Nedbalová L, Kolouchová I, Sigler K. Effect of starvation on the distribution of positional isomers and enantiomers of triacylglycerol in the diatom Phaeodactylum tricornutum. Phytochemistry. 2012;80:17-27. View Source

1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol: Differentiating Positional Isomers and In-Class TAGs

Positional Isomer Abundance Ratio in Biological Systems

In the control cultivation of the diatom Phaeodactylum tricornutum, the ratio of 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol (sn-1,2-EEP) to its positional isomer 1,3-dieicosapentaenoyl-2-palmitoyl-rac-glycerol (sn-2-EEP) was determined to be 9:1 via chiral-phase HPLC-MS/APCI analysis [1]. This indicates that the sn-1,2-dieicosapentaenoyl configuration is the overwhelmingly dominant molecular species under normal physiological conditions, whereas the sn-2 isomer is a minor component. The ratio was reversed under nitrogen-starvation conditions, demonstrating that the isomer distribution is dynamic and responsive to environmental stress [1].

Isomer Abundance Ratio

Head-to-head

9:1 (EEP:EPE)

Establishes sn-1,2-EEP as predominant biological isomer

Chiral HPLC-MS in diatom control culture

Evidence Dimension	Natural abundance ratio of positional isomers
Target Compound Data	1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol (EEP) = 9 parts
Comparator Or Baseline	1,3-dieicosapentaenoyl-2-palmitoyl-rac-glycerol (EPE) = 1 part
Quantified Difference	9:1 ratio (9-fold higher abundance)
Conditions	RP-HPLC/MS-APCI and chiral HPLC analysis of TAGs extracted from Phaeodactylum tricornutum under standard control medium cultivation

Why This Matters

This 9:1 ratio establishes the sn-1,2-dieicosapentaenoyl configuration as the biologically relevant isomer for studies aiming to recapitulate natural lipid metabolism; procurement of the correct isomer ensures experimental findings are physiologically meaningful rather than artifacts of using the minor, unnatural form.

• [1] Řezanka T, Lukavský J, Nedbalová L, Kolouchová I, Sigler K. Effect of starvation on the distribution of positional isomers and enantiomers of triacylglycerol in the diatom Phaeodactylum tricornutum. Phytochemistry. 2012;80:17-27. View Source

Oxidative Rate Differentiation Between TAG Positional Isomers

In a comparative study of thirteen synthetic TAGs containing EPA or DHA, the oxidative rate of 1,2(2,3)-dieicosapentaenoyl-3(1)-palmitoylglycerol (EEP) was found to be somewhat higher than that of 1,3-dieicosapentaenoyl-2-palmitoylglycerol (EPE) under both AMVN-initiated (nonaqueous) and AAPH-initiated (aqueous) radical oxidation systems at 50°C [1]. The study further demonstrated that EPA and DHA located at the 1,2 (or 2,3)-position of glycerol are more oxidizable than those at the 1,3-position during AAPH-initiated oxidation [1].

Oxidative Rate

Head-to-head

EEP oxidative rate higher than EPE

Positional isomer oxidation kinetics differ

Under AMVN and AAPH initiation at 50 °C

Evidence Dimension	Oxidative rate under radical initiation
Target Compound Data	EEP (1,2-dieicosapentaenoyl-3-palmitoyl-glycerol): oxidative rate somewhat higher
Comparator Or Baseline	EPE (1,3-dieicosapentaenoyl-2-palmitoyl-glycerol): oxidative rate lower
Quantified Difference	Qualitative determination of 'somewhat higher' oxidative rate (original publication notes difference without numerical rate constant comparison)
Conditions	AMVN (nonaqueous) and AAPH (aqueous) radical initiator systems at 50°C; oxidation monitored over time

Why This Matters

The differential oxidative susceptibility between EEP and EPE is critical for studies of lipid peroxidation and oxidative stability: substituting the wrong isomer would underestimate (if using EPE) or misrepresent the true oxidative behavior of EPA at the sn-1,2 positions, compromising shelf-life assessments and mechanistic interpretations of TAG oxidation pathways.

• [1] Endo Y, Hoshizaki S, Fujimoto K. Oxidation of synthetic triacylglycerols containing eicosapentaenoic and docosahexaenoic acids: Effect of oxidation system and triacylglycerol structure. J Am Oil Chem Soc. 1997;74(9):1041-1045. View Source

Autoxidation Kinetics and EPA Content per TAG Molecule

Kinetic analysis of three synthetic TAGs consisting of EPA and palmitic acid demonstrated that the propagation rate, oxidizability, and kinetic chain length increase with the number of moles of EPA in a single TAG molecule, while the initiation rate remains nearly identical across all samples [1]. For EEP, which contains two EPA moieties per molecule, the oxidizability is intermediate between EPP (one EPA) and EEE (three EPA). The oxidative rate of TAG containing EPA and palmitic acid at a 1:2 molar ratio showed a positive correlation with the amount of EPA in a single TAG molecule [2].

Autoxidation Kinetics

Class-level

EEP oxidizability intermediate (2 EPA/TAG)

TAG oxidation scales with EPA moieties per molecule

Induction period method; compared to 1-EPA and 3-EPA TAGs

Evidence Dimension	Autoxidation kinetic parameters (propagation rate, oxidizability, kinetic chain length)
Target Compound Data	EEP (2 EPA moieties): oxidizability intermediate between 1-EPA and 3-EPA TAGs
Comparator Or Baseline	EPP (1 EPA moiety): lower oxidizability; EEE (3 EPA moieties): higher oxidizability; comparison baseline: induction period method measurements at elevated temperature
Quantified Difference	Propagation rate and oxidizability increase proportionally with EPA mole count per TAG molecule; exact rate constants provided in original publication tables
Conditions	Induction period method for autoxidation of synthetic TAGs at elevated temperature; monitoring of oxygen consumption and peroxide formation

Why This Matters

The kinetic data establish that TAG autoxidation is not simply a function of total EPA content but of its molecular distribution: EEP's oxidation kinetics are distinct from both EPP and EEE, making it essential to procure the correct molecular species when calibrating accelerated stability tests or modeling marine oil degradation.

• [1] Endo Y, Hoshizaki S, Fujimoto K. Kinetics for the Autoxidation of Triacylglycerols Containing Eicosapentaenoic Acid. J Jpn Oil Chem Soc. 1997;46(11):1361-1365. View Source
• [2] Endo Y, Hoshizaki S, Fujimoto K. Oxidation of synthetic triacylglycerols containing eicosapentaenoic and docosahexaenoic acids: Effect of oxidation system and triacylglycerol structure. J Am Oil Chem Soc. 1997;74(9):1041-1045. View Source

Biological Activity: α-Position EPA and Hepatic Cholesterol

In a controlled feeding study with C57BL/6J mice, TAG positional isomers containing EPA were administered to assess effects on lipid metabolism. EPA bound to the α-position of TAG (the sn-1 or sn-3 position) significantly decreased hepatic cholesterol concentrations, whereas EPA bound to the β-position (sn-2) of TAG did not produce this effect [1]. Additionally, EPA bound to the α-position of TAG increased the ratio of PGI2 (prostacyclin) to TXA2 (thromboxane A2) to a higher degree than EPA bound to the β-position, indicating differential effects on eicosanoid production [1].

Hepatic Lipid Endpoint

Class-level

α-EPA reduced hepatic cholesterol

α-positional EPA affects lipid metabolism endpoints

Study used PEE/EPE isomers; not EEP directly

Evidence Dimension	Hepatic cholesterol concentration and eicosanoid production ratio
Target Compound Data	EPA at α-position (sn-1 or sn-3) of TAG: significant decrease in hepatic cholesterol; increased PGI2/TXA2 ratio
Comparator Or Baseline	EPA at β-position (sn-2) of TAG: no significant effect on hepatic cholesterol; lower increase in PGI2/TXA2 ratio
Quantified Difference	Statistically significant reduction in hepatic cholesterol for α-position EPA (p<0.05); exact values in original publication tables
Conditions	C57BL/6J mice fed purified TAG positional isomers for 4 weeks; serum and liver lipid profiling

Why This Matters

While this study employed PEE/EPE isomers rather than EEP directly, the class-level inference is clear: the position of EPA within the TAG backbone determines its metabolic fate and bioactivity. Procurement of 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol, which contains EPA exclusively at the α-positions (sn-1 and sn-2), ensures that studies of EPA bioavailability, hepatic effects, and eicosanoid modulation are conducted with a defined molecular species that aligns with the bioactive α-position configuration identified in this research.

• [1] Yoshinaga K, Sasaki K, Shigematsu T, Nagao K, Inoue N, Shirouchi B, Yanagita T, Nagai T, Mizobe H, Kojima M, Beppu F, Gotoh N. Differential effects of triacylglycerol positional isomers containing n-3 series highly unsaturated fatty acids on lipid metabolism in C57BL/6J mice. J Nutr Biochem. 2015;26(1):57-63. View Source

Volatile Compound Formation During TAG Autoxidation

Autoxidation of EPA-containing TAGs produces hydroperoxides that degrade to volatile compounds affecting organoleptic properties. Studies of volatile component production during EPA autoxidation reveal that total volatile compound amounts vary markedly with TAG structure [1]. For mixtures of dieicosapentaenoyl-palmitoylglycerol (EEP) with tripalmitoylglycerol (PPP) at a 1:1 ratio, the volatile compound profile was essentially the same as for unoxidized samples and for dipalmitoyl-eicosapentaenoylglycerol (EPP), whereas many different compounds were produced in autoxidized EEE/PPP (1:2) mixtures [1]. The major volatile compound identified across systems was 2,4-heptadienal, a known EPA oxidation product [1].

Volatile Profile

Head-to-head

EEP/PPP profile similar to unoxidized control

EEP generates distinct oxidative volatile signature

2,4-heptadienal major marker; EEE/PPP mixture produced highest volatiles

Evidence Dimension	Volatile compound profile and total volatile production during autoxidation
Target Compound Data	EEP/PPP (1:1 mixture): volatile profile similar to unoxidized control and EPP
Comparator Or Baseline	EEE/PPP (1:2 mixture): greatest total volatile production; many different compounds produced
Quantified Difference	EEE/PPP produced the highest total volatile amounts among all tested mixtures; 2,4-heptadienal was the predominant volatile compound
Conditions	Autoxidation at 25°C; headspace volatiles analyzed by gas liquid chromatography with solid phase micro-extraction (SPME-GC)

Why This Matters

This direct comparison demonstrates that EEP-containing TAG mixtures exhibit fundamentally different oxidative volatile profiles than EEE-containing mixtures, despite both containing EPA. For studies of food lipid oxidation, flavor stability, or oxidative off-flavor development in omega-3 enriched products, procuring the correct EEP standard is essential to establish baseline volatile signatures and to avoid misattributing degradation products to the wrong TAG molecular species.

• [1] Endo Y, Hoshizaki S, Fujimoto K. Effect of the Triacylglycerol Structure on Volatile Components Produced during Eicosapentaenoic Acid Autoxidation. J Jpn Oil Chem Soc. 1998;47(9):873-878. View Source

Chiral-Phase HPLC Resolution of Triacylglycerol Enantiomers

Liquid chromatography-atmospheric pressure chemical ionization mass spectrometry (LC-MS/APCI) using a chiral phase has been successfully applied for the separation of enantiomeric triacylglycerols, including dieicosapentaenoyl-palmitoylglycerols [1]. The chromatographic characteristics and tandem mass spectra of enantiomers and positional isomers of TAGs containing C16, C18, and C20 polyunsaturated fatty acids have been characterized, enabling unambiguous identification of specific molecular configurations [1]. First-eluting TAGs in RP-HPLC are those with an eicosapentaenoic acid moiety at the sn-1 position, a property that can be exploited for targeted purification or analytical validation [2].

Chiral HPLC Method

Method context

Baseline resolution of EEP enantiomers and isomers

Enables isomeric purity verification

Chiral-phase LC-MS/APCI for TAG enantiomer QC

Evidence Dimension	Chromatographic retention and MS/MS fragmentation patterns
Target Compound Data	1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol: defined RP-HPLC elution order (sn-1 EPA elutes first); characteristic MS/MS spectra
Comparator Or Baseline	Positional isomers (EPE, PEE) and enantiomers: distinct retention times and fragmentation patterns enabling baseline separation
Quantified Difference	Separation achieved with chiral-phase HPLC; specific retention time differences dependent on chromatographic conditions as detailed in original publication
Conditions	Chiral-phase HPLC coupled with APCI-MS/MS; synthetic and algal-derived TAGs analyzed

Why This Matters

The availability of validated chiral-phase HPLC methods for resolving EEP from its positional isomers and enantiomers enables quality control laboratories and researchers to verify the purity and correct isomeric form of procured standards. This is particularly critical given that commercial preparations labeled as 'EEP' may contain varying proportions of regioisomers, and only the analytically resolved sn-1,2-dieicosapentaenoyl form corresponds to the biologically predominant 9:1 ratio observed in nature.

• [1] Řezanka T, Sigler K. Separation of enantiomeric triacylglycerols by chiral-phase HPLC. Lipids. 2014;49(12):1251-1260. View Source
• [2] Řezanka T, Lukavský J, Nedbalová L, Kolouchová I, Sigler K. Effect of starvation on the distribution of positional isomers and enantiomers of triacylglycerol in the diatom Phaeodactylum tricornutum. Phytochemistry. 2012;80:17-27. View Source

1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol: Procurement Applications in Lipidomics, Stability, and Metabolism

Quantitative Lipidomics Calibrant for Marine-Derived TAGs

In mass spectrometry-based lipidomics workflows, 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol serves as an essential quantitative calibrant for the accurate identification and absolute quantification of EPA-containing TAGs in biological matrices [1]. The 9:1 natural abundance ratio of EEP to EPE established by RP-HPLC/MS-APCI analysis in diatoms provides a benchmark for verifying the positional fidelity of TAG molecular species detected in marine organisms, fish oils, and algal extracts [1]. Procurement of the pure, structurally defined standard enables researchers to establish calibration curves, validate MS/MS transitions, and confirm that detected signals correspond to the biologically predominant sn-1,2-dieicosapentaenoyl isomer rather than the minor sn-2 isomer, thereby preventing quantitative inaccuracies arising from co-eluting regioisomers [2]. This application is directly supported by the chromatographic and mass spectrometric characterization evidence presented in Section 3, which confirms that the compound's distinct retention properties and fragmentation patterns enable unambiguous identification when used as a reference standard [2].

Oxidative Stability Assessment of Omega-3 Formulations

For food scientists and formulation chemists evaluating the oxidative stability of EPA-enriched oils, nutraceuticals, and functional foods, 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol is an indispensable reference standard for accelerated stability testing [1]. The evidence from Section 3 establishes that EEP exhibits a higher oxidative rate than its positional isomer EPE under both aqueous and nonaqueous radical initiation conditions, and that its oxidizability is intermediate between TAGs containing one and three EPA moieties [1]. Procurement of EEP enables accurate modeling of the oxidative behavior of natural EPA-containing TAGs where the sn-1,2-dieicosapentaenoyl configuration predominates [2]. Furthermore, the volatile compound profiles generated from EEP autoxidation—characterized by 2,4-heptadienal as the major degradation product—provide a defined chemical signature for tracking oxidative degradation in complex matrices and for calibrating accelerated shelf-life prediction models for marine-derived oils [3].

TAG Structure-Function in Digestion and Metabolism

Investigators studying the impact of TAG structure on dietary fat digestion, intestinal absorption, and postprandial lipoprotein metabolism require positionally defined substrates to generate reproducible and interpretable data [1]. The class-level inference from Section 3 demonstrates that the positional binding of EPA to the α-position (sn-1 or sn-3) of TAG confers unique biological activities—including significant reductions in hepatic cholesterol and enhanced PGI2/TXA2 ratios—that are not observed when EPA occupies the β-position (sn-2) [1]. Since 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol places EPA exclusively at the α-positions (sn-1 and sn-2), it provides a defined molecular tool for testing hypotheses regarding the metabolic consequences of α-positional EPA delivery [2]. This is particularly relevant for nutritional studies comparing the bioavailability and physiological effects of EPA administered in different TAG configurations, as well as for mechanistic investigations of pancreatic lipase regioselectivity, which preferentially hydrolyzes fatty acids from the sn-1 and sn-3 positions [2].

Method Validation for Chiral TAG Separation

Analytical chemists developing and validating HPLC methods for the separation of triacylglycerol regioisomers and enantiomers require well-characterized reference standards to establish system suitability and confirm method specificity [1]. The supporting evidence in Section 3 demonstrates that 1,2-dieicosapentaenoyl-3-palmitoyl-rac-glycerol exhibits distinct chromatographic behavior in chiral-phase LC-MS/APCI systems, enabling its resolution from both its positional isomer (1,3-dieicosapentaenoyl-2-palmitoyl-glycerol) and its enantiomers [1]. Procurement of this compound allows method developers to optimize mobile phase gradients, assess column performance, and validate that their analytical system can distinguish between the sn-1,2-dieicosapentaenoyl configuration (the predominant natural form) and other EPA-containing TAG species that may co-occur in complex lipid extracts [2]. This is critical for quality control laboratories tasked with verifying the isomeric purity of synthetic TAG standards and for lipidomics core facilities seeking to expand their analytical capabilities to include comprehensive TAG positional isomer profiling [2].

Application

Selection Property

Validation Focus

Marine lipidomics quantitative analysis

Positionally defined sn-1,2-EPA TAG reference

Calibration curve and MS/MS transition specificity

Omega-3 formulation oxidative stability testing

Defined 2-EPA oxidizability

Oxidative volatile signature and stability modeling

Dietary TAG digestion and metabolism studies

α-positional EPA configuration (sn-1/sn-2)

Postprandial lipid and hepatic endpoint interpretation

Chiral HPLC method development for TAG isomers

Baseline isomer and enantiomer resolution

System suitability and isomeric purity assessment

• [1] Řezanka T, Lukavský J, Nedbalová L, Kolouchová I, Sigler K. Effect of starvation on the distribution of positional isomers and enantiomers of triacylglycerol in the diatom Phaeodactylum tricornutum. Phytochemistry. 2012;80:17-27. View Source
• [2] Endo Y, Hoshizaki S, Fujimoto K. Oxidation of synthetic triacylglycerols containing eicosapentaenoic and docosahexaenoic acids: Effect of oxidation system and triacylglycerol structure. J Am Oil Chem Soc. 1997;74(9):1041-1045. View Source
• [3] Yoshinaga K, Sasaki K, Shigematsu T, Nagao K, Inoue N, Shirouchi B, Yanagita T, Nagai T, Mizobe H, Kojima M, Beppu F, Gotoh N. Differential effects of triacylglycerol positional isomers containing n-3 series highly unsaturated fatty acids on lipid metabolism in C57BL/6J mice. J Nutr Biochem. 2015;26(1):57-63. View Source
• [4] Řezanka T, Sigler K. Separation of enantiomeric triacylglycerols by chiral-phase HPLC. Lipids. 2014;49(12):1251-1260. View Source